![molecular formula C27H25FN4O4 B2719680 ethyl N-{[4-({5-[(dimethylamino)carbonyl]-1,3-benzoxazol-2-yl}methyl)piperazin-1-yl]carbonyl}-beta-alaninate CAS No. 1251681-95-4](/img/structure/B2719680.png)
ethyl N-{[4-({5-[(dimethylamino)carbonyl]-1,3-benzoxazol-2-yl}methyl)piperazin-1-yl]carbonyl}-beta-alaninate
Description
Scientific Research Applications
GPIIb/IIIa Integrin Antagonists
A study discusses the development of highly potent fibrinogen receptor antagonists characterized by trisubstituted beta-amino acid residues and a substituted benzamidine structure. These compounds, including variations of ethyl N-substituted beta-alaninate derivatives, show promising antithrombotic treatment potential due to their human platelet aggregation inhibitory activity and oral availability in guinea pigs (Hayashi et al., 1998).
Antiallergy Activity
Another study synthesized and evaluated N-[2-(dimethylamino)ethyl]-4-aryl-1-piperazinecarboxamide derivatives for their antiallergy activity. These compounds were tested in passive foot anaphylaxis (PFA) assays, indicating their potential in detecting compounds with antiallergic activities (Walsh et al., 1990).
Antimicrobial Activities
Research on the synthesis of novel 1,2,4-Triazole derivatives, including benzoxazol-2-ylmethyl piperazine analogs, demonstrated good to moderate antimicrobial activities against various test microorganisms. This highlights the potential application of such compounds in developing new antimicrobial agents (Bektaş et al., 2007).
Hypotensive Activity
A novel family of compounds, including 1-(alkylamino)-1,3,4,5-tetrahydro-7,8-dimethoxy-2-benzoxepins, showed hypotensive activity. These findings suggest potential applications in developing new antihypertensive drugs (Tenbrink et al., 1981).
Bacterial Biofilm and MurB Inhibitors
Research on novel bis(pyrazole-benzofuran) hybrids possessing a piperazine linker demonstrated potent bacterial biofilm inhibition and MurB enzyme inhibition, indicating their potential as new antibacterial agents (Mekky & Sanad, 2020).
properties
IUPAC Name |
methyl 2-[4-(2-fluorophenyl)piperazin-1-yl]-3-(3-methoxyphenyl)-4-oxoquinazoline-7-carboxylate |
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InChI |
InChI=1S/C27H25FN4O4/c1-35-20-7-5-6-19(17-20)32-25(33)21-11-10-18(26(34)36-2)16-23(21)29-27(32)31-14-12-30(13-15-31)24-9-4-3-8-22(24)28/h3-11,16-17H,12-15H2,1-2H3 |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
GFMNQCTZTCHCFI-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Canonical SMILES |
COC1=CC=CC(=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)OC)N=C2N4CCN(CC4)C5=CC=CC=C5F |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C27H25FN4O4 |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Molecular Weight |
488.5 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[4-(2-fluorophenyl)piperazin-1-yl]-3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazoline-7-carboxylate | |
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